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Compound of Interest

Compound Name: 5-Bromo-DL-tryptophan

Cat. No.: B555194 Get Quote

5-Bromo-DL-tryptophan: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

synthesis, and biological relevance of 5-Bromo-DL-tryptophan. The information is curated for

professionals in research and development, with a focus on data-driven insights and detailed

experimental methodologies.

Core Chemical Properties
5-Bromo-DL-tryptophan is a halogenated derivative of the essential amino acid DL-

tryptophan. The introduction of a bromine atom at the 5-position of the indole ring significantly

influences its chemical and biological characteristics.

Physicochemical Data
A summary of the key physicochemical properties of 5-Bromo-DL-tryptophan is presented in

the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b555194?utm_src=pdf-interest
https://www.benchchem.com/product/b555194?utm_src=pdf-body
https://www.benchchem.com/product/b555194?utm_src=pdf-body
https://www.benchchem.com/product/b555194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₁H₁₁BrN₂O₂ [1][2]

Molecular Weight 283.12 g/mol [1][2]

Appearance
Off-white to light beige fine

crystalline powder
[3]

Melting Point 264 °C (decomposes) [4]

CAS Number 6548-09-0 [4]

Synonyms

2-amino-3-(5-bromo-1H-indol-

3-yl)propanoic acid, 5-

Bromotryptophan, H-DL-Trp(5-

Br)-OH

[5]

Synthesis of 5-Bromo-DL-tryptophan
A common synthetic route to 5-Bromo-DL-tryptophan involves the reaction of 5-bromoindole

with a protected serine derivative. The following diagram outlines a representative synthetic

workflow.
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A generalized workflow for the synthesis of 5-Bromo-DL-tryptophan.

Experimental Protocol: Synthesis
While various specific methods exist, a general procedure for the synthesis of 5-bromo-DL-
tryptophan is as follows. A detailed, step-by-step protocol can be found in specialized organic

synthesis literature.[6]
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Coupling: 5-bromoindole is reacted with a suitable N- and O-protected serine derivative,

such as N-acetyl-D,L-serine methyl ester, in the presence of a catalyst.

Deprotection: The protecting groups are removed from the coupled product. This is often

achieved through hydrolysis under acidic or basic conditions.

Purification: The crude product is purified, typically by recrystallization from a suitable solvent

system, to yield pure 5-Bromo-DL-tryptophan.

Spectral Data
Spectroscopic techniques are crucial for the characterization of 5-Bromo-DL-tryptophan.

Technique Key Features

¹H NMR

Signals corresponding to the indole ring protons,

the α- and β-protons of the amino acid side

chain, and the amine and carboxylic acid

protons. The bromine substitution affects the

chemical shifts of the aromatic protons.

¹³C NMR

Resonances for the carbon atoms of the indole

ring, the aliphatic side chain, and the carboxyl

group.

IR Spectroscopy

Characteristic absorption bands for the N-H and

O-H stretching of the amino and carboxyl

groups, C=O stretching of the carboxyl group,

and aromatic C-H and C=C stretching of the

indole ring.

Mass Spectrometry

The molecular ion peak corresponding to the

mass of 5-Bromo-DL-tryptophan, exhibiting the

characteristic isotopic pattern for a bromine-

containing compound.

Chemical Reactivity and Stability
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The chemical behavior of 5-Bromo-DL-tryptophan is largely dictated by the indole ring and

the amino acid functionality. The electron-withdrawing nature of the bromine atom can influence

the reactivity of the indole nucleus.

Stability: Like tryptophan, 5-Bromo-DL-tryptophan is susceptible to degradation under

harsh acidic or basic conditions, and upon exposure to light and oxidizing agents.[7][8] The

indole ring can be particularly sensitive.[7] For optimal stability, it should be stored in a cool,

dark place.

Reactivity: The indole ring can undergo electrophilic substitution reactions. The amino and

carboxylic acid groups exhibit typical reactions of amino acids, such as peptide bond

formation.

Biological Significance and Role in Signaling
Pathways
5-Bromo-DL-tryptophan is of significant interest to researchers due to its relationship with the

serotonin biosynthetic pathway. Tryptophan is the metabolic precursor to the neurotransmitter

serotonin.[9]

Interaction with the Serotonin Pathway
The biosynthesis of serotonin from tryptophan involves a two-step enzymatic process.[9] It is

hypothesized that 5-Bromo-DL-tryptophan can act as a substrate or inhibitor for the enzymes

in this pathway, thereby modulating serotonin levels. Tryptophan hydroxylase (TPH) is the rate-

limiting enzyme in this pathway.[10]

The diagram below illustrates the canonical serotonin synthesis pathway and the potential point

of interaction for 5-Bromo-DL-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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